A Technical Guide to 6-Chloropyridine-2-carboxamide: A Key Intermediate in Drug Discovery
A Technical Guide to 6-Chloropyridine-2-carboxamide: A Key Intermediate in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of 6-Chloropyridine-2-carboxamide, a heterocyclic compound of significant interest in medicinal chemistry. This document outlines its chemical identity, structural details, and its emerging role as a crucial building block in the synthesis of novel therapeutic agents.
Chemical Identity and Structure
6-Chloropyridine-2-carboxamide, also known as 6-chloropicolinamide, is a substituted pyridine derivative. The presence of a chlorine atom and a carboxamide group on the pyridine ring makes it a versatile intermediate for further chemical modifications.
CAS Number: 70593-61-2[1][2] (Note: The CAS number 7059-61-2 is also frequently cited by commercial suppliers).[3][4][5][6]
Chemical Structure:
-
2D Structure:
-
3D Conformer:
Physicochemical Properties
A summary of the key physicochemical properties of 6-Chloropyridine-2-carboxamide is presented in the table below. This data is essential for its handling, characterization, and use in synthetic protocols.
| Property | Value | Source |
| Molecular Formula | C₆H₅ClN₂O | [1][2] |
| Molecular Weight | 156.57 g/mol | [2] |
| Appearance | Solid | [3] |
| SMILES | C1=CC(=NC(=C1)Cl)C(=O)N | [3] |
| InChI | InChI=1S/C6H5ClN2O/c7-5-3-1-2-4(9-5)6(8)10/h1-3H,(H2,8,10) | [3] |
| InChIKey | GIVBFKYXAXLZBT-UHFFFAOYSA-N | [3] |
Synthesis
Proposed Synthetic Pathway
A likely two-step synthesis starts from the commercially available 6-chloropicolinic acid.
Caption: Proposed two-step synthesis of 6-Chloropyridine-2-carboxamide.
General Experimental Protocol (Inferred)
Step 1: Formation of 6-Chloropicolinoyl Chloride
-
To a solution of 6-chloropicolinic acid in an inert solvent (e.g., dichloromethane or toluene), a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride is added dropwise at room temperature.
-
A catalytic amount of dimethylformamide (DMF) may be added to facilitate the reaction.
-
The reaction mixture is stirred at room temperature or gently heated until the evolution of gas ceases, indicating the completion of the reaction.
-
The excess chlorinating agent and solvent are removed under reduced pressure to yield the crude 6-chloropicolinoyl chloride, which is often used in the next step without further purification.
Step 2: Amidation to form 6-Chloropyridine-2-carboxamide
-
The crude 6-chloropicolinoyl chloride is dissolved in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran).
-
The solution is cooled in an ice bath, and an excess of aqueous ammonia or a solution of ammonia in an organic solvent is added dropwise with vigorous stirring.
-
The reaction is allowed to warm to room temperature and stirred until completion, as monitored by thin-layer chromatography (TLC).
-
Upon completion, the reaction mixture is quenched with water, and the product is extracted with an organic solvent.
-
The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.
-
The crude product can be purified by recrystallization or column chromatography to afford pure 6-Chloropyridine-2-carboxamide.
Applications in Drug Discovery and Medicinal Chemistry
6-Chloropyridine-2-carboxamide serves as a valuable building block for the synthesis of a wide range of biologically active molecules. The pyridine carboxamide scaffold is a privileged structure in medicinal chemistry, known to exhibit diverse pharmacological activities.
Role as a Synthetic Intermediate
The chlorine atom at the 6-position is susceptible to nucleophilic substitution, allowing for the introduction of various functional groups. The amide functionality can also be modified. This dual reactivity makes it a versatile starting material for generating libraries of compounds for high-throughput screening.
Caption: Workflow for drug discovery using 6-Chloropyridine-2-carboxamide.
Antimicrobial and Antitubercular Agents
Derivatives of pyridine carboxamides have shown significant promise as antimicrobial agents. Notably, a pyridine carboxamide derivative, MMV687254, was identified as a potent inhibitor of Mycobacterium tuberculosis growth.[4] This highlights the potential of using 6-Chloropyridine-2-carboxamide as a scaffold to develop new treatments for tuberculosis and other infectious diseases. The general structure-activity relationship (SAR) suggests that modifications at the 6-position and the amide nitrogen can significantly influence the biological activity.[1][7]
Experimental Protocols for Biological Evaluation
While specific biological data for 6-Chloropyridine-2-carboxamide is limited, the following are general protocols used to evaluate the biological activity of its derivatives, particularly for antimicrobial properties.
Antimycobacterial Activity Assay (General Protocol)
-
Bacterial Strains and Culture: Mycobacterium tuberculosis H37Rv or other relevant strains are cultured in an appropriate medium (e.g., Middlebrook 7H9 broth supplemented with OADC).
-
Compound Preparation: The test compounds, synthesized from 6-Chloropyridine-2-carboxamide, are dissolved in dimethyl sulfoxide (DMSO) to create stock solutions.
-
Microplate Alamar Blue Assay (MABA):
-
A 96-well microplate is prepared with serial dilutions of the test compounds.
-
A standardized inoculum of the mycobacterial suspension is added to each well.
-
The plates are incubated at 37°C for a specified period (typically 5-7 days).
-
Alamar Blue reagent is added to each well, and the plates are re-incubated.
-
A color change from blue to pink indicates bacterial growth. The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that prevents this color change.
-
-
Controls: Positive (drug-free) and negative (no bacteria) controls are included, along with a standard reference drug (e.g., isoniazid or rifampicin).
Safety and Handling
Based on available safety data, 6-Chloropyridine-2-carboxamide should be handled with care in a laboratory setting.
-
Hazard Statements: May be harmful if swallowed, cause skin irritation, cause an allergic skin reaction, cause serious eye irritation, and may cause respiratory irritation.[2]
-
Precautionary Measures: Standard laboratory safety precautions should be followed, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.
Conclusion
6-Chloropyridine-2-carboxamide is a key chemical intermediate with significant potential in the field of drug discovery and development. Its versatile structure allows for the synthesis of a wide array of derivatives, particularly those with promising antimicrobial and antitubercular activities. This guide provides a foundational understanding of its properties, synthesis, and applications, intended to support researchers in leveraging this valuable building block for the creation of novel therapeutic agents.
References
- 1. Substituted N-Phenylpyrazine-2-carboxamides: Synthesis and Antimycobacterial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Compound 6-chloropyridine-2-carboxylic acid - Chemdiv [chemdiv.com]
- 3. mdpi.com [mdpi.com]
- 4. Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Design, synthesis, and biological evaluation of pyrimidine-2-carboxamide analogs: investigation for novel RAGE inhibitors with reduced hydrophobicity and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. 6-Chloropyridine-2-carboxylic acid amide AldrichCPR 7059-61-2 [sigmaaldrich.com]
- 7. researchgate.net [researchgate.net]
